Cas no 1448133-06-9 (3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine)

• Product Name: 3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine
• CAS No: 1448133-06-9
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6222141
• PubChem ID: 71809282
• Update Time: 2025-10-20

3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine
• (3-cyclohexylsulfonylazetidin-1-yl)-(furan-2-yl)methanone
• F6442-1057
• 1448133-06-9
• (3-(cyclohexylsulfonyl)azetidin-1-yl)(furan-2-yl)methanone
• AKOS024564550

• Inchi： 1S/C14H19NO4S/c16-14(13-7-4-8-19-13)15-9-12(10-15)20(17,18)11-5-2-1-3-6-11/h4,7-8,11-12H,1-3,5-6,9-10H2
• InChI Key： OLRLADJZXBCPAZ-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)(C1CN(C(C2=CC=CO2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Additional information on 3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine

Research Brief on 3-(Cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine (CAS: 1448133-06-9): Recent Advances and Applications

The compound 3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine (CAS: 1448133-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine as a versatile scaffold in the design of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. Its structural motif, combining a sulfonyl group with a furan-carbonyl azetidine core, offers distinct pharmacophoric properties that enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of protein-protein interactions (PPIs) in the NF-κB pathway, with IC50 values in the low micromolar range.

In addition to its therapeutic potential, advancements in synthetic methodologies have streamlined the production of this compound. A novel one-pot synthesis route, reported in ACS Organic Letters (2024), leverages palladium-catalyzed C-H activation to achieve higher yields (78%) and improved purity (>95%). This development addresses previous challenges associated with the multi-step synthesis of sulfonyl-azetidine derivatives.

Preliminary in vivo studies using murine models have shown promising results in reducing tumor growth and inflammation markers, though further pharmacokinetic optimization is required to mitigate rapid hepatic clearance. Collaborative efforts between academic and industrial researchers are underway to explore prodrug strategies and formulation enhancements to improve bioavailability.

In conclusion, 3-(cyclohexanesulfonyl)-1-(furan-2-carbonyl)azetidine represents a compelling case study in structure-based drug design. Its dual functionality as a sulfonamide and azetidine derivative positions it as a valuable candidate for next-generation therapeutics targeting complex diseases. Future research directions include expanding structure-activity relationship (SAR) studies and investigating its potential in combination therapies.